2,5,9,12-Tetraoxatridecan-7-ol

• CAS No.: 130670-52-9
• Molecular Formula: C9H20O5
• Molecular Weight: 208.25 g/mol
• IUPAC Name: 1,3-bis(2-methoxyethoxy)propan-2-ol
• InChI: InChI=1S/C9H20O5/c1-11-3-5-13-7-9(10)8-14-6-4-12-2/h9-10H,3-8H2,1-2H3
• InChI Key: UJPGTXMINFGYFB-UHFFFAOYSA-N
• Canonical SMILES: COCCOCC(COCCOC)O

Description

2,5,9,12-Tetraoxatridecan-7-ol is a useful research compound. Its molecular formula is C9H20O5 and its molecular weight is 208.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To ethylene glycol monomethyl ether (86.4 g, 2.27 moles), ground caustic soda (16.7 g, 0.83 moles) was added by several portions and caustic soda was dissolved by heating to 80° C. Ethylene glycol glycidyl methyl ether (50 g, 0.76 moles) was then added dropwise. After the completion of the dropwise addition, the solution was stirred for 2 hours and then air-cooled at room temperature. The solution was neutralized with hydrochloric acid and a salt was deposited by adding acetone, followed by filtration. Low-boiling materials were removed under reduced pressure to obtain 67 g (yield 85%) of 1,3-bis(2-methoxyethoxy)-2-propanol.